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Introduction

Cyclohexanehexone (C₆O₆), an oxide of carbon, is a molecule of significant theoretical

interest. However, its inherent instability limits its direct application in materials science. Its

more stable, reduced derivatives, particularly the rhodizonate anion (C₆O₆²⁻), serve as versatile

building blocks for a range of advanced materials. The rhodizonate dianion is aromatic and

symmetric, with the negative charges and double bonds delocalized across the six carbon-

oxygen units[1]. This electronic structure, combined with its ability to act as a chelating ligand,

makes it a powerful component in the design of functional materials.

These application notes explore the use of rhodizonate salts, primarily disodium rhodizonate, in

the development of metal-organic frameworks (MOFs), coordination polymers, and high-

performance organic batteries.

Application 1: Metal-Organic Frameworks (MOFs)
and Coordination Polymers
Rhodizonate anions are effective organic linkers for constructing porous crystalline materials

known as MOFs and coordination polymers.[2][3] These materials are synthesized by

combining metal ions or clusters with organic ligands[3]. The geometry and coordination ability

of the rhodizonate ligand, which can act as a bis-bidentate chelating agent, allow for the

formation of novel two-dimensional (2D) and three-dimensional (3D) structures[4].
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The choice of metal ions, ancillary ligands, and synthesis conditions allows for the tuning of the

resulting framework's topology, porosity, and properties[2][4]. These materials are investigated

for applications in gas storage, catalysis, and chemical sensing[3][5].
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Experimental Protocol: Synthesis of a 2D Rhodizonate-
Based MOF
This protocol is a generalized procedure based on the synthesis of rhodizonate complexes with

transition metals and ancillary ligands like 2,2'-bipyrimidine (bpym)[4][7].

Objective: To synthesize a 2D coordination polymer using disodium rhodizonate and a

transition metal salt.

Materials:

Disodium rhodizonate (C₆Na₂O₆)[8]

Cadmium(II) nitrate tetrahydrate (Cd(NO₃)₂·4H₂O) or Manganese(II) chloride (MnCl₂)

2,2′-bipyrimidine (bpym)
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Deionized water

Ethanol

Procedure:

Solution A Preparation: Dissolve one molar equivalent of the transition metal salt (e.g.,

Cd(NO₃)₂·4H₂O) in 10 mL of deionized water.

Solution B Preparation: In a separate vessel, dissolve one molar equivalent of disodium

rhodizonate and one molar equivalent of the ancillary ligand (bpym) in a 15 mL mixture of

ethanol and deionized water (1:2 v/v).

Synthesis: Slowly diffuse Solution A into Solution B at room temperature. This can be

achieved by carefully layering the lighter solution over the denser one in a narrow test tube.

Crystallization: Seal the container and allow it to stand undisturbed for several days to

weeks. Crystals will form at the interface of the two solutions.

Harvesting and Washing: Carefully collect the resulting crystals by filtration. Wash them with

a small amount of deionized water and then ethanol to remove any unreacted precursors.

Drying: Dry the crystals under vacuum or in a desiccator at room temperature.

Characterization: The resulting crystalline material can be characterized using single-crystal X-

ray diffraction to determine its structure.

Diagrams
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Rhodizonate Anion Coordination MOF Synthesis Workflow
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Caption: Rhodizonate coordination and MOF synthesis workflow.
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Application 2: Organic Cathode Materials for
Sodium-Ion Batteries
The redox activity of the carbonyl groups in the rhodizonate structure makes it a promising

candidate for energy storage applications. Disodium rhodizonate has been successfully

employed as a high-performance cathode material for sodium-ion batteries (SIBs). Its structure

allows for the reversible uptake and release of sodium ions during the charge-discharge

process, which is essential for a rechargeable battery.

Organic electrode materials offer advantages such as sustainability (being derivable from

biomass), lower cost, and structural diversity compared to traditional inorganic materials. The

performance of disodium rhodizonate cathodes can be significantly influenced by factors like

the choice of binder and the electrode fabrication process[9].

Quantitative Data: Disodium Rhodizonate in Sodium-Ion
Batteries

Parameter Value Conditions Reference

Reversible Specific

Capacity
260 mAh g⁻¹

Current Density: 50

mA g⁻¹ (after 100

cycles)

[3]

High-Rate

Performance
140 mAh g⁻¹

Current Density: 2 A

g⁻¹
[3]

Long-Term Cyclability > 1100 cycles - [9]

Experimental Protocol: Fabrication of a Disodium
Rhodizonate Cathode
This protocol outlines the preparation of a cathode for a sodium-ion battery test cell.

Objective: To prepare a composite electrode containing disodium rhodizonate for

electrochemical testing.

Materials:
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Disodium rhodizonate (active material)

Carbon black (conductive additive)

Carboxymethyl cellulose (CMC) or Polyvinylidene fluoride (PVDF) (binder)

Deionized water or N-Methyl-2-pyrrolidone (NMP) (solvent for binder)

Aluminum foil (current collector)

Mortar and pestle

Slurry coater (e.g., doctor blade)

Vacuum oven

Procedure:

Mixing: In a mortar, thoroughly mix the disodium rhodizonate, carbon black, and binder in a

specific weight ratio (e.g., 70:20:10).

Slurry Preparation: Add the appropriate solvent (deionized water for CMC, NMP for PVDF)

dropwise to the powder mixture while continuously grinding to form a homogeneous, viscous

slurry.

Coating: Use a doctor blade to cast the slurry onto a piece of aluminum foil. Ensure a

uniform thickness and coating area.

Drying: Dry the coated foil in a vacuum oven at 80-100 °C for 12 hours to completely remove

the solvent.

Electrode Punching: Punch out circular electrodes of a desired diameter (e.g., 12 mm) from

the dried foil.

Cell Assembly: Assemble a coin cell (e.g., CR2032) in an argon-filled glovebox using the

prepared rhodizonate cathode, a sodium metal anode, a separator, and an appropriate

electrolyte.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram

Battery Electrode Fabrication Workflow
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Caption: Workflow for fabricating a disodium rhodizonate battery electrode.
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Safety and Handling
Sodium rhodizonate is a stable, dark brown or bluish-green crystalline solid.[10] It should be

handled with care, using appropriate personal protective equipment (PPE), including gloves

and safety glasses[8][10]. Avoid inhalation of dust and ingestion[11]. Store the compound in a

tightly closed container in a cool, dry place, protected from moisture and direct sunlight[10].

While stable under normal conditions, aqueous solutions can decompose over time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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